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Compound of Interest

Compound Name: TRC-766

Cat. No.: B2720347

For researchers, scientists, and drug development professionals, the proper disposal of
laboratory chemicals is a critical component of ensuring a safe and compliant work
environment. This document provides essential guidance on the proper disposal procedures for
TRC-766, a negative control for RTC-5 that binds to protein phosphatase 2A (PP2A) but does
not activate the phosphatase.

While the Safety Data Sheet (SDS) for TRC-766 indicates that it is not classified as a
hazardous substance or mixture under the Globally Harmonized System of Classification and
Labelling of Chemicals (GHS), it is imperative to follow established laboratory safety protocols
and local regulations for the disposal of all chemical waste.

Chemical and Physical Properties of TRC-766

A summary of the key quantitative data for TRC-766 is provided in the table below. This
information is essential for a comprehensive understanding of the compound's characteristics.
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Property Value

CAS Number 1810734-44-1

Molecular Formula C25H24CIF3N203S

Molecular Weight 524.98 g/mol

Purity >98%

Appearance Solid

Storage (Powder) -20°C for 3 years, 4°C for 2 years
Storage (In solvent) -80°C for 6 months, -20°C for 1 month

Disposal Workflow for TRC-766

The following diagram outlines the logical workflow for determining the appropriate disposal
procedure for TRC-766 and other non-hazardous laboratory chemicals. This process ensures
that all disposal activities are conducted in a safe and compliant manner.

 To cite this document: BenchChem. [Proper Disposal of TRC-766: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2720347#trc-766-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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